Cas no 2227712-57-2 ((2S)-2-(2-fluoro-4-methylphenyl)oxirane)

• Product Name: (2S)-2-(2-fluoro-4-methylphenyl)oxirane
• CAS No: 2227712-57-2
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 5807560
• PubChem ID: 144877212
• Update Time: 2025-11-06

(2S)-2-(2-fluoro-4-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-fluoro-4-methylphenyl)oxirane
• EN300-1787684
• 2227712-57-2

• Inchi： 1S/C9H9FO/c1-6-2-3-7(8(10)4-6)9-5-11-9/h2-4,9H,5H2,1H3/t9-/m1/s1
• InChI Key： BACNFRHVOPMMRR-SECBINFHSA-N
• SMILES： FC1C=C(C)C=CC=1[C@H]1CO1

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(2-fluoro-4-methylphenyl)oxirane

Introduction to (2S)-2-(2-fluoro-4-methylphenyl)oxirane (CAS No. 2227712-57-2)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule potentially holding the key to groundbreaking therapies. One such compound, (2S)-2-(2-fluoro-4-methylphenyl)oxirane, identified by its CAS number CAS No. 2227712-57-2, has garnered significant attention in recent years due to its unique structural properties and promising applications in medicinal chemistry.

The molecular structure of (2S)-2-(2-fluoro-4-methylphenyl)oxirane consists of an epoxide ring substituted with a fluoro-substituted methylphenyl group, making it a versatile scaffold for drug design. The presence of the chiral center at the (2S) configuration adds another layer of complexity, enabling stereocontrolled synthesis and potential applications in enantioselective drug development.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluoro group in (2S)-2-(2-fluoro-4-methylphenyl)oxirane not only contributes to these advantages but also influences the electronic properties of the molecule, making it an attractive candidate for further derivatization.

One of the most compelling aspects of this compound is its potential application in the development of novel antiviral and anticancer agents. The epoxide ring serves as a reactive site that can be easily modified to introduce various functional groups, allowing for the creation of libraries of compounds with tailored biological activities. Current research is exploring its utility in inhibiting viral proteases and kinases, which are critical targets in the fight against infectious diseases.

The methylphenyl group further enhances the pharmacophoric properties of (2S)-2-(2-fluoro-4-methylphenyl)oxirane, providing a hydrophobic anchor that can interact with specific binding sites on target proteins. This feature has been leveraged in high-throughput screening campaigns to identify lead compounds for various therapeutic indications.

Moreover, the stereochemistry of the (2S) configuration plays a crucial role in determining the biological activity of the compound. Enantiomers often exhibit different pharmacological profiles, and the precise control over chirality is essential for optimizing drug efficacy and minimizing side effects. The synthesis of enantiomerically pure forms of (2S)-2-(2-fluoro-4-methylphenyl)oxirane has been a focus of several research groups, employing advanced techniques such as asymmetric catalysis and chiral resolution methods.

Recent advancements in computational chemistry have also contributed to the understanding of how (2S)-2-(2-fluoro-4-methylphenyl)oxirane interacts with biological targets. Molecular modeling studies have revealed insights into its binding mode and predicted its potential as an inhibitor of various enzymes involved in disease pathways. These computational approaches are complementing experimental efforts, providing a more holistic view of the compound's pharmacological properties.

The synthetic methodologies for preparing (2S)-2-(2-fluoro-4-methylphenyl)oxirane have been refined over time, with recent reports highlighting efficient one-pot syntheses that minimize byproducts and improve yields. These innovations are crucial for scaling up production and making the compound more accessible for further development.

In conclusion, (CAS No. 2227712-57-2),(2S)-2-(2-fluoro-4-methylphenyl)oxirane, represents a promising candidate for therapeutic applications due to its unique structural features and versatile reactivity. Ongoing research continues to uncover new possibilities for its use in drug discovery, particularly in areas such as antiviral and anticancer therapies. As our understanding of molecular interactions deepens, compounds like this are poised to play a significant role in shaping the future of medicine.